N-(2-cyanophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H19N5O/c19-13-15-5-1-2-6-16(15)21-18(24)14-22-9-11-23(12-10-22)17-7-3-4-8-20-17/h1-8H,9-12,14H2,(H,21,24)
• InChI Key: AOTLSYHIAFULIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2C#N)C3=CC=CC=N3
• Molecular Formula: C18H19N5O
• DSSTOX Substance ID: DTXSID001207099
• Molecular Weight: 321.4 g/mol
• Solubility: >48.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 329779-50-2

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring could potentially create a three-dimensional structure, and the electron-withdrawing cyano group could influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the cyano group, the piperazine ring, and the pyridinyl group. Each of these groups could potentially participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano group and the potential for hydrogen bonding could influence its solubility.

Scientific Research Applications

• Memory Enhancement in Mice : Li Ming-zhu (2008) synthesized a related compound, 4-substitued piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide, and studied its effects on memory in mice. The study found that this compound enhanced the ability of memory in mice, suggesting potential applications in cognitive disorders or memory enhancement therapies (Li Ming-zhu, 2008).

• ACAT-1 Inhibitor for Disease Treatment : Shibuya et al. (2018) discovered a compound, K-604, which is an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound showed selectivity for ACAT-1 over ACAT-2 and may be useful for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

• Synthesis of Novel Heterocyclic Compounds : Dawood et al. (2008) synthesized novel derivatives from 2-cyano-N-(2-pyridyl)acetamide, including pyrazolo[3,4-d]-1,2,3-triazine and pyrazolo[3,4-d]-pyrimidine derivatives. These compounds have potential applications in the development of new drugs or materials (Dawood, Farag, & Khedr, 2008).

• Therapeutic Approach Against Alzheimer's Disease : Umar et al. (2019) synthesized 1H-pyrazolo[3,4-b]pyridine derivatives as potent inhibitors of acetylcholinesterase and amyloid β aggregation. These compounds showed potential as a multifunctional therapeutic approach against Alzheimer's disease (Umar et al., 2019).

• Anticancer and Anti-inflammatory Activity : Ghule et al. (2013) synthesized and evaluated derivatives of N-(1,3-benzothiazol-2-yl)-2-[4-(5-cyano-6-imino-2-oxo1,2,3,4-tetrahydropyrimidin-4-yl)piperazin-1-yl]acetamide for anticancer and anti-inflammatory activity. These compounds showed significant in-vitro anti-inflammatory activity and inhibitory effects against cancer (Ghule, Deshmukh, & Chaudhari, 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity, which are not known from the information available.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, its physical and chemical properties, and any biological activity it might have.